Cas no 1440535-55-6 (2-(3,4-Dichlorophenyl)-2-(dimethylamino)-acetonitrile hydrochloride)

• Product Name: 2-(3,4-Dichlorophenyl)-2-(dimethylamino)-acetonitrile hydrochloride
• CAS No: 1440535-55-6
• MF: C₁₀H₁₁Cl₃N₂
• MW: 265.566739320755
• CID: 4700430
• Update Time: 2025-06-08

2-(3,4-Dichlorophenyl)-2-(dimethylamino)-acetonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dichlorophenyl)-2-(dimethylamino)acetonitrile hydrochloride
• OR300851
• 2-(3,4-Dichlorophenyl)-2-(dimethylamino)-acetonitrile hydrochloride

• Inchi： 1S/C10H10Cl2N2.ClH/c1-14(2)10(6-13)7-3-4-8(11)9(12)5-7;/h3-5,10H,1-2H3;1H
• InChI Key： BGQHNSQYOOETFY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C#N)N(C)C)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Topological Polar Surface Area: 27

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(3,4-Dichlorophenyl)-2-(dimethylamino)-acetonitrile hydrochloride

Introduction to 2-(3,4-Dichlorophenyl)-2-(dimethylamino)-acetonitrile Hydrochloride (CAS No. 1440535-55-6)

2-(3,4-Dichlorophenyl)-2-(dimethylamino)-acetonitrile hydrochloride (CAS No. 1440535-55-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of acetonitrile with a dimethylamino and 3,4-dichlorophenyl substituent, forming a hydrochloride salt. The unique structural features of this compound make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-(3,4-Dichlorophenyl)-2-(dimethylamino)-acetonitrile hydrochloride is characterized by the presence of a cyano group (-CN), which imparts significant chemical reactivity and biological activity. The dimethylamino group (-N(CH₃)₂) and the 3,4-dichlorophenyl ring contribute to the compound's lipophilicity and electronic properties, making it an attractive scaffold for drug design. The hydrochloride salt form enhances its solubility in aqueous media, which is crucial for its use in biological assays and pharmaceutical formulations.

Recent studies have explored the potential of 2-(3,4-Dichlorophenyl)-2-(dimethylamino)-acetonitrile hydrochloride as a lead compound in the development of new drugs. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are key enzymes implicated in cancer progression and inflammatory diseases. These findings suggest that 2-(3,4-Dichlorophenyl)-2-(dimethylamino)-acetonitrile hydrochloride could serve as a valuable starting point for the design of more selective and potent inhibitors.

In addition to its enzymatic inhibition properties, 2-(3,4-Dichlorophenyl)-2-(dimethylamino)-acetonitrile hydrochloride has also been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can interfere with the replication cycle of certain viruses, making it a promising candidate for the development of antiviral therapies. The mechanism by which it exerts its antiviral effects is not yet fully understood but may involve interactions with viral proteins or host cell factors essential for viral replication.

The pharmacokinetic properties of 2-(3,4-Dichlorophenyl)-2-(dimethylamino)-acetonitrile hydrochloride have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life in vivo, which are important considerations for drug development. However, further optimization may be necessary to improve its pharmacokinetic properties and reduce potential side effects.

Toxicity studies on 2-(3,4-Dichlorophenyl)-2-(dimethylamino)-acetonitrile hydrochloride have revealed that it is generally well-tolerated at therapeutic doses. However, like many small molecules with potent biological activity, it may exhibit dose-dependent toxicity at higher concentrations. Therefore, careful dose-ranging studies are essential to determine the optimal therapeutic window and minimize adverse effects.

In conclusion, 2-(3,4-Dichlorophenyl)-2-(dimethylamino)-acetonitrile hydrochloride (CAS No. 1440535-55-6) is a promising compound with diverse biological activities and potential applications in drug discovery and development. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and optimization. Ongoing research aims to elucidate its mechanisms of action and explore its therapeutic potential in various disease contexts.